N-[2-[(4-fluorophenyl)sulfonyl]-2-(2-thienyl)ethyl]methanesulfonamide

• IUPAC Name: N-[2-(4-fluorophenyl)sulfonyl-2-thiophen-2-ylethyl]methanesulfonamide
• InChI: InChI=1S/C13H14FNO4S3/c1-21(16,17)15-9-13(12-3-2-8-20-12)22(18,19)11-6-4-10(14)5-7-11/h2-8,13,15H,9H2,1H3
• InChI Key: GGGFVJVBWPUKAU-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)NCC(C1=CC=CS1)S(=O)(=O)C2=CC=C(C=C2)F
• Molecular Formula: C13H14FNO4S3
• Molecular Weight: 363.5 g/mol
• CAS No.: 896346-21-7

Description

N-[2-[(4-fluorophenyl)sulfonyl]-2-(2-thienyl)ethyl]methanesulfonamide is a useful research compound. Its molecular formula is C13H14FNO4S3 and its molecular weight is 363.44. The purity is usually 95%.
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Scientific Research Applications

Sulfonamide Applications in Research

Sulfonamides are a group of compounds known for their broad applications in medicinal chemistry due to their antimicrobial properties. They have been extensively studied for their role as diuretics, carbonic anhydrase inhibitors, and antiepileptics among other therapeutic uses. The sulfonamide group's versatility also extends to research applications, exploring novel drug candidates for conditions like cancer, glaucoma, and inflammation (Carta, Scozzafava, & Supuran, 2012).

Methanesulfonate Utilization

Methanesulfonates, on the other hand, are commonly used in organic synthesis and drug formulation. Tricaine methanesulfonate (MS-222) is an example of a methanesulfonate compound widely used as an anesthetic in veterinary medicine, especially for fish and other aquatic organisms. Its application facilitates various research procedures requiring immobilization or stress reduction during handling (Carter, Woodley, & Brown, 2010).

Emerging Research Directions

Recent studies have been focusing on the environmental fate and transformation of per- and polyfluoroalkyl substances (PFASs), including sulfonamide-based compounds. These investigations aim to understand their persistence, bioaccumulation, and potential toxicological effects on humans and the environment. Such research is critical for developing safer and more sustainable chemical compounds for various applications (Hamid, Li, & Grace, 2018).